3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridin-4-ol hydrochloride
Overview
Description
3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridin-4-ol hydrochloride is a chemical compound with the CAS Number: 2138549-03-6 . It has a molecular weight of 265.54 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridin-4-ol hydrochloride is1S/C8H9BrN2O.ClH/c9-6-4-11-7-1-2-10-3-5 (7)8 (6)12;/h4,10H,1-3H2, (H,11,12);1H . This code provides a standard way to encode the compound’s molecular structure and formula. Physical And Chemical Properties Analysis
3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridin-4-ol hydrochloride is a solid substance . It has a molecular weight of 265.54 . The compound is typically stored at room temperature and is available in powder form .Scientific Research Applications
- Researchers have explored the anticancer potential of 3-bromo-THN. Its specific functionalization can lead to selective activity against cancer cells . Further studies are needed to elucidate its mechanisms and optimize its efficacy.
- N-arylated/chromone/acid-appended 1,6-naphthyridines, including derivatives of 3-bromo-THN, have shown promise as anti-HIV agents . These compounds may inhibit viral replication or interfere with viral entry.
- (Phenoxy-aryl)urea-appended 1,6-naphthyridines, which can be derived from 3-bromo-THN, have been investigated for their potential as sex hormone regulators . These compounds may modulate hormone receptors or related pathways.
Anticancer Properties
Anti-HIV Agents
Sex Hormone Regulatory Agents
Mechanism of Action
Target of Action
The primary targets of 3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridin-4-ol hydrochloride are currently unknown. This compound is a unique chemical provided to early discovery researchers
Mode of Action
It is known that alkyl halides can react with 1,5-naphthyridines to furnish the corresponding n-alkylsubstituted 1,5-naphthyridines through quaternary salts intermediates, which undergo base-induced hydrogen halide elimination .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridin-4-ol hydrochloride is not well-understood. Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity. For instance, the compound is stored at room temperature , suggesting that it is stable under these conditions.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . For more detailed safety and hazard information, it would be best to refer to the Material Safety Data Sheet (MSDS) of the compound .
Future Directions
The future directions for the use and study of 3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridin-4-ol hydrochloride are not specified in the sources I have. For a detailed understanding of its potential future directions, it would be best to refer to peer-reviewed papers and technical documents related to this compound .
properties
IUPAC Name |
3-bromo-5,6,7,8-tetrahydro-1H-1,6-naphthyridin-4-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O.ClH/c9-6-4-11-7-1-2-10-3-5(7)8(6)12;/h4,10H,1-3H2,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBDSZPYAIOJOTC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1NC=C(C2=O)Br.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.53 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridin-4-ol hydrochloride | |
CAS RN |
2138549-03-6 |
Source
|
| Record name | 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridin-4-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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